methyl 3-(2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate

• IUPAC Name: methyl 3-[[2-[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxyacetyl]amino]benzoate
• InChI: InChI=1S/C21H18ClN3O4/c1-13-10-19(25-20(23-13)14-6-8-16(22)9-7-14)29-12-18(26)24-17-5-3-4-15(11-17)21(27)28-2/h3-11H,12H2,1-2H3,(H,24,26)
• InChI Key: NWAQDNCRZFOLBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=C(C=C2)Cl)OCC(=O)NC3=CC=CC(=C3)C(=O)OC
• Molecular Formula: C21H18ClN3O4
• Molecular Weight: 411.8 g/mol

Description

Methyl 3-(2-{[2-(4-chlorophenyl)-6-methylpyrimidin-4-yl]oxy}acetamido)benzoate, or MCP-6-MPA, is a synthetic compound that has been studied for its potential applications in scientific research. This compound is a derivative of the pyrimidine class of heterocyclic compounds and is used in a variety of laboratory experiments.

Mechanism of Action

MCP-6-MPA is a small molecule that binds to specific proteins in the body. It binds to specific sites on the proteins, which then triggers a biochemical reaction. The reaction may involve the activation of enzymes or other proteins, or the inhibition of enzymes or other proteins. The exact mechanism of action of MCP-6-MPA is still being studied and is not yet fully understood.
Biochemical and Physiological Effects
MCP-6-MPA has been studied for its potential effects on biochemical and physiological processes. It has been found to have an inhibitory effect on the activity of certain enzymes, as well as an inhibitory effect on the activity of certain proteins. It has also been found to have an inhibitory effect on the transport of certain molecules across cell membranes.

Advantages and Limitations for Lab Experiments

MCP-6-MPA has several advantages for laboratory experiments. It is a relatively simple compound to synthesize, and it is stable and non-toxic. It is also relatively inexpensive and can be stored for long periods of time. The main limitation of MCP-6-MPA is that its exact mechanism of action is still not fully understood, so its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

MCP-6-MPA has potential applications in a variety of areas and could be used to study the effects of compounds on biochemical and physiological processes. It could also be used to study the effects of compounds on the structure and function of proteins. In addition, it could be used to study the effects of compounds on enzymatic activities and to study the effects of compounds on the transport of molecules across cell membranes. Finally, MCP-6-MPA could be used to study the effects of compounds on the development and progression of diseases.

Synthesis Methods

MCP-6-MPA is synthesized through a multi-step process that involves the condensation of 4-chloroaniline with ethyl acetoacetate, followed by the cyclization of the intermediate product with hydroxylamine hydrochloride. The reaction is then followed by a benzoylation step to obtain the final product. The synthesis of MCP-6-MPA is a relatively simple process and can be completed in a short amount of time.

Scientific Research Applications

MCP-6-MPA has been studied for its potential applications in scientific research. It has been used as a model compound for the study of the mechanism of action of other pyrimidine-derived compounds. It has also been used in experiments to study the effects of compounds on enzymatic activities and to study the effects of compounds on the structure and function of proteins.